Cas no 878062-65-8 (3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 878062-65-8
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 5510241
• Update Time: 2025-06-13

3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-methoxyethyl)-N'-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C15H21N3O4/c1-21-8-7-16-15(20)17-11-9-14(19)18(10-11)12-3-5-13(22-2)6-4-12/h3-6,11H,7-10H2,1-2H3,(H2,16,17,20)
• InChI Key： RKFVSPMLBLISDZ-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Additional information on 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 878062-65-8) and Its Applications in Modern Chemical Biology

3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, identified by its CAS number 878062-65-8, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including a urea moiety and an aromatic phenyl ring, makes this molecule a versatile scaffold for further derivatization and exploration in drug discovery.

The urea moiety is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to form hydrogen bonds and interact with biological targets. In the context of 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, the urea group is positioned strategically within a pyrrolidinone backbone, which further enhances its potential for binding to biological receptors. This structural arrangement has implications for the compound's solubility, metabolic stability, and overall bioactivity.

The 4-methoxyphenyl substituent adds another layer of complexity, contributing to the compound's lipophilicity and influencing its interactions with biological targets. The methoxy group at the para position relative to the phenyl ring is particularly interesting, as it can modulate electronic properties and influence binding affinity. Such structural features are often exploited in the design of novel therapeutic agents, where subtle changes in molecular architecture can lead to significant differences in biological activity.

Recent advancements in chemical biology have highlighted the importance of small molecules like 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea in modulating complex biological pathways. For instance, studies have demonstrated that molecules with similar structural motifs can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The pyrrolidinone ring, in particular, has been shown to be a privileged scaffold in drug discovery, offering a balance between rigidity and flexibility that facilitates binding to biological targets.

The 2-methoxyethyl side chain provides an additional degree of conformational freedom, allowing the molecule to adopt multiple orientations that may enhance its interaction with biological targets. This feature is particularly valuable in drug design, where optimal binding orientation can significantly impact efficacy. The methoxy group on this side chain also contributes to hydrophobic interactions, further influencing the compound's overall pharmacokinetic profile.

In the context of modern drug discovery, computational methods such as molecular docking and virtual screening have become indispensable tools for evaluating the potential of compounds like 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea. These methods allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways, making it a promising candidate for further investigation.

Experimental validation of these computational predictions is crucial for advancing the development of novel therapeutics. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide high-resolution structural information about how 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea interacts with biological targets. Such structural insights are invaluable for understanding mechanisms of action and for guiding further optimization efforts.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving functional group transformations such as urea formation and aromatic substitution are typically employed. Advances in synthetic methodology have enabled more efficient and scalable production of such molecules, facilitating their use in both academic research and industrial applications.

Future directions in the study of 3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea may include exploring its derivatives to optimize pharmacological properties such as potency, selectivity, and bioavailability. Additionally, investigating its potential role in therapeutic applications would be a logical next step given its promising structure-based interactions.

In conclusion,3-(2-methoxyethyl)-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 878062-65-8) is a structurally fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at modulating complex disease pathways.